Cas no 1021058-95-6 (N-(4-{2-[(4-fluorophenyl)carbamoyl]ethyl}-1,3-thiazol-2-yl)thiophene-2-carboxamide)

• Product Name: N-(4-{2-[(4-fluorophenyl)carbamoyl]ethyl}-1,3-thiazol-2-yl)thiophene-2-carboxamide
• CAS No: 1021058-95-6
• MF: C₁₇H₁₄FN₃O₂S₂
• MW: 375.440364360809
• CID: 6387409
• PubChem ID: 42208430
• Update Time: 2025-06-08

N-(4-{2-[(4-fluorophenyl)carbamoyl]ethyl}-1,3-thiazol-2-yl)thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-{2-[(4-fluorophenyl)carbamoyl]ethyl}-1,3-thiazol-2-yl)thiophene-2-carboxamide
• N-(4-(3-((4-fluorophenyl)amino)-3-oxopropyl)thiazol-2-yl)thiophene-2-carboxamide
• 1021058-95-6
• VU0639164-1
• N-[4-[3-(4-fluoroanilino)-3-oxopropyl]-1,3-thiazol-2-yl]thiophene-2-carboxamide
• F5254-0062
• AKOS024503302

• Inchi： 1S/C17H14FN3O2S2/c18-11-3-5-12(6-4-11)19-15(22)8-7-13-10-25-17(20-13)21-16(23)14-2-1-9-24-14/h1-6,9-10H,7-8H2,(H,19,22)(H,20,21,23)
• InChI Key： QISUDFJTKCRODS-UHFFFAOYSA-N
• SMILES： S1C(NC(C2=CC=CS2)=O)=NC(=C1)CCC(NC1C=CC(=CC=1)F)=O

Computed Properties

• Exact Mass: 375.05114721g/mol
• Monoisotopic Mass: 375.05114721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 128Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-(4-{2-[(4-fluorophenyl)carbamoyl]ethyl}-1,3-thiazol-2-yl)thiophene-2-carboxamide

N-(4-{2-[(4-fluorophenyl)carbamoyl]ethyl}-1,3-thiazol-2-yl)thiophene-2-carboxamide: A Comprehensive Overview

The compound N-(4-{2-[(4-fluorophenyl)carbamoyl]ethyl}-1,3-thiazol-2-yl)thiophene-2-carboxamide, with the CAS number 1021058-95-6, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its complex structure, which incorporates a thiazole ring, a thiophene moiety, and a fluorophenyl group. These structural features contribute to its unique chemical properties and potential biological activities.

Recent studies have highlighted the potential of this compound as a modulator of key cellular pathways. Researchers have demonstrated that it exhibits selective binding to certain protein targets, making it a promising candidate for the development of novel therapeutic agents. The incorporation of the fluorophenyl group is particularly significant, as it enhances the compound's ability to penetrate cellular membranes and interact with intracellular targets.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. The use of advanced synthetic techniques, such as microwave-assisted synthesis and catalytic coupling reactions, has enabled chemists to achieve high yields and excellent purity levels. These methods are not only efficient but also environmentally friendly, aligning with the growing emphasis on sustainable chemical practices.

In terms of biological activity, this compound has shown remarkable efficacy in preclinical models. For instance, it has been demonstrated to inhibit the activity of certain kinases involved in cancer progression. This suggests that it could potentially be used in the treatment of various malignancies. Furthermore, its ability to modulate inflammatory pathways makes it a candidate for anti-inflammatory therapies.

The structural complexity of this compound also presents challenges in terms of scalability and cost-effectiveness. However, recent advancements in process optimization have addressed some of these issues. The use of continuous flow reactors and automated purification systems has significantly improved the efficiency of large-scale production.

From an analytical standpoint, this compound has been thoroughly characterized using a range of advanced spectroscopic techniques. High-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR), and X-ray crystallography have provided detailed insights into its molecular structure and conformational properties. These analyses are crucial for understanding its behavior in biological systems and for guiding further optimization efforts.

In conclusion, N-(4-{2-[(4-fluorophenyl)carbamoyl]ethyl}-1,3-thiazol-2-yl)thiophene-2-carboxamide represents a cutting-edge advancement in organic synthesis and drug discovery. Its unique structure, coupled with its promising biological activities, positions it as a valuable tool in the development of innovative therapeutic agents. As research continues to unfold, this compound is expected to play an increasingly important role in addressing unmet medical needs.